Cas no 2228987-34-4 (3-amino-2-(3-bromo-2-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(3-bromo-2-methylphenyl)-2-methylpropan-1-ol
• CAS No: 2228987-34-4
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6240758
• PubChem ID: 165782722
• Update Time: 2025-05-19

3-amino-2-(3-bromo-2-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-bromo-2-methylphenyl)-2-methylpropan-1-ol
• EN300-1907138
• 2228987-34-4

• Inchi： 1S/C11H16BrNO/c1-8-9(4-3-5-10(8)12)11(2,6-13)7-14/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： NVBBIFZMKHYBBN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(C)(CO)CN

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(3-bromo-2-methylphenyl)-2-methylpropan-1-ol

Research Brief on 3-amino-2-(3-bromo-2-methylphenyl)-2-methylpropan-1-ol (CAS: 2228987-34-4): Recent Advances and Applications

3-amino-2-(3-bromo-2-methylphenyl)-2-methylpropan-1-ol (CAS: 2228987-34-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies for neurological disorders and cancer. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The compound's structural features, including the presence of a bromo-methylphenyl group and an amino-propanol moiety, make it a versatile building block for the design of pharmacologically active agents. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-amino-2-(3-bromo-2-methylphenyl)-2-methylpropan-1-ol, with advancements in catalytic processes and green chemistry approaches. These improvements have facilitated its broader use in drug discovery pipelines, enabling researchers to explore its interactions with various biological targets.

In vitro and in vivo studies have demonstrated that derivatives of 3-amino-2-(3-bromo-2-methylphenyl)-2-methylpropan-1-ol exhibit promising activity against specific enzyme systems and receptor pathways. For instance, recent research has highlighted its potential as an inhibitor of protein kinases involved in cancer cell proliferation. Additionally, its modulatory effects on neurotransmitter systems suggest possible applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's multifaceted pharmacological profile and its relevance to contemporary drug development efforts.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Current research is addressing these gaps through structure-activity relationship (SAR) studies and computational modeling. Furthermore, collaborations between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into preclinical and clinical trials. The ongoing exploration of 3-amino-2-(3-bromo-2-methylphenyl)-2-methylpropan-1-ol and its derivatives represents a dynamic area of research with significant implications for future therapeutic innovations.

In conclusion, 3-amino-2-(3-bromo-2-methylphenyl)-2-methylpropan-1-ol (CAS: 2228987-34-4) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its unique structural attributes and biological activities position it as a valuable candidate for further investigation. As research progresses, this compound may pave the way for the development of novel treatments addressing unmet medical needs, particularly in oncology and neurology. Continued interdisciplinary collaboration and innovation will be essential to unlocking its full potential.